Cas no 402605-16-7 (N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide)
N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide
- (E)-N'-(5-bromo-2-oxoindolin-3-ylidene)-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide
- F1092-1867
- 402605-16-7
- N-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carboxamide
- AKOS001326835
- AKOS001636627
- Z57148895
- AKOS030662059
-
- Inchi: 1S/C20H16BrN5O3/c1-2-29-13-5-3-4-11(8-13)16-10-17(24-23-16)19(27)26-25-18-14-9-12(21)6-7-15(14)22-20(18)28/h3-10,22,28H,2H2,1H3,(H,23,24)/b26-25+
- InChI Key: VNVAAFHUUCSLFC-OCEACIFDSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=C(N2)O)/N=N/C(C1=CC(C2C=CC=C(C=2)OCC)=NN1)=O
Computed Properties
- Exact Mass: 453.04365g/mol
- Monoisotopic Mass: 453.04365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 609
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 116Ų
N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1092-1867-2μmol |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1092-1867-5μmol |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1092-1867-10μmol |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1092-1867-20μmol |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1092-1867-1mg |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1092-1867-2mg |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1092-1867-3mg |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1092-1867-4mg |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1092-1867-5mg |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1092-1867-10mg |
N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide |
402605-16-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide
N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview
The compound with CAS No. 402605-16-7, named N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrazole ring, a carbohydrazide group, and a bromo-substituted indole moiety. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced materials synthesis.
Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The pyrazole ring is known for its ability to act as a bioisostere, mimicking the properties of other functional groups while offering improved pharmacokinetic profiles. This makes the compound an attractive candidate for drug development, particularly in the design of inhibitors for various enzyme targets. For instance, researchers have explored the potential of this compound as a kinase inhibitor, leveraging its ability to form hydrogen bonds with critical residues in the active site of proteins.
The bromo-substituted indole moiety adds another layer of complexity and functionality to the molecule. Bromine substitution is often utilized in medicinal chemistry to enhance the lipophilicity of a compound, which can improve its absorption and bioavailability. Furthermore, the indole ring itself is a well-known scaffold in drug discovery, having been implicated in numerous bioactive compounds, including antidepressants and anticancer agents. The combination of these features suggests that this compound could play a pivotal role in developing novel therapeutic agents.
Another area where this compound shows promise is in materials science. The presence of conjugated systems within its structure could make it suitable for applications in organic electronics. For example, the pyrazole ring and the indole moiety both contribute to the molecule's conjugation length, potentially enhancing its electronic properties. Recent advancements in organic semiconductors have demonstrated that such molecules can serve as building blocks for flexible electronics and optoelectronic devices.
From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight modern organic synthesis techniques. The formation of the carbohydrazide group typically involves nucleophilic substitution or condensation reactions, while the assembly of the indole moiety may require cyclization steps under specific conditions. These synthetic strategies not only underscore the molecule's complexity but also provide insights into its potential scalability for industrial applications.
In terms of spectroscopic characterization, this compound has been analyzed using techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These analyses have confirmed the presence of key functional groups and provided insights into its molecular conformation. For instance, the coupling constants observed in the ¹H NMR spectrum reveal details about the stereochemistry around the double bond within the indole moiety.
Looking ahead, ongoing research is focused on optimizing this compound's properties for specific applications. For example, efforts are being made to modify substituents on both the pyrazole and indole rings to enhance their bioactivity or electronic characteristics. Additionally, computational studies are being conducted to predict this compound's behavior in various biological systems or electronic devices.
In conclusion, N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-carbohydrazide represents a cutting-edge molecule with multifaceted applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and advanced materials development.
402605-16-7 (N'-(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-3-(3-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)